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Compound of Interest

Compound Name:
2,6-Dibromo-4-

(trifluoromethoxy)aniline

Cat. No.: B042295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

relevant physicochemical properties of 2,6-Dibromo-4-(trifluoromethoxy)aniline, a key

intermediate in the synthesis of agrochemicals and pharmaceuticals.[1][2] While quantitative

solubility data is limited in publicly available literature, this document consolidates existing

qualitative information and presents a detailed experimental protocol for its precise

determination.

Physicochemical Properties
2,6-Dibromo-4-(trifluoromethoxy)aniline is a white to off-white crystalline powder.[3][4] The

trifluoromethoxy group enhances its reactivity and solubility in organic solvents, making it a

versatile building block in medicinal chemistry and materials science.[1][5] The presence of

bromine atoms provides reactive sites for various coupling reactions, enabling the construction

of complex molecules.[6]
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Property Value Source

Molecular Formula C7H4Br2F3NO [7][8]

Molecular Weight 334.92 g/mol [7][8]

Melting Point 70-74 °C [3][7]

Boiling Point 65 °C / 0.1 mm Hg [7]

Appearance
White to off-white crystalline

powder
[3][4]

Solubility Data
Qualitative solubility data indicates that 2,6-Dibromo-4-(trifluoromethoxy)aniline exhibits

limited solubility in polar protic solvents and greater solubility in organic solvents.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Slightly Soluble[3][7]

Methanol Slightly Soluble[3][7]

Ethanol Soluble[3]

Acetone Soluble[3]

Chloroform Soluble[3]

Water Slightly Soluble[3]

Experimental Protocol for Solubility Determination
To address the absence of quantitative solubility data, the following gravimetric method,

adapted from established protocols for similar aniline derivatives, is recommended for

determining the solubility of 2,6-Dibromo-4-(trifluoromethoxy)aniline in various solvents.[9]

Materials and Equipment:

2,6-Dibromo-4-(trifluoromethoxy)aniline (high purity)
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Selected solvents (analytical grade)

Analytical balance

Thermostatic shaker

Calibrated pipettes

Scintillation vials or other suitable sealed containers

Centrifuge (optional)

Evaporating dishes

Vacuum oven or nitrogen stream apparatus

Procedure:

Sample Preparation: Add an excess amount of 2,6-Dibromo-4-(trifluoromethoxy)aniline to

a pre-weighed vial to ensure a saturated solution is formed.

Solvent Addition: Accurately add a known volume (e.g., 5.0 mL) of the desired solvent to the

vial.

Equilibration: Seal the vials and place them in a thermostatic shaker at a constant

temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for 24-48 hours to reach

saturation.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. For fine suspensions, centrifugation of the sealed vials at the equilibration

temperature can be used to achieve a clear separation.

Aliquot Withdrawal: Carefully withdraw a precise volume (e.g., 2.0 mL) of the clear

supernatant without disturbing the solid phase.

Solvent Evaporation: Transfer the aliquot to a pre-weighed evaporating dish. Evaporate the

solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the

compound's melting point.
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Mass Determination: Once the solvent has completely evaporated, re-weigh the evaporating

dish containing the dried solute.

Calculation: Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of dried solute (g) / Volume of aliquot (L))

Synthesis Workflow
2,6-Dibromo-4-(trifluoromethoxy)aniline is synthesized from 4-(trifluoromethoxy)aniline

through a bromination reaction. Several methods have been reported, often utilizing bromine in

the presence of an oxidizing agent or a catalyst. The following diagram illustrates a general

workflow for its synthesis.
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Start: 4-(Trifluoromethoxy)aniline
+ Solvent (e.g., Water, Dichloromethane)

Add Brominating Agent
(e.g., Bromine + H2O2 or Sodium Bromide)

Reaction at Controlled Temperature
(e.g., 20-40°C)

Reaction Monitoring & Quenching
(e.g., with Sodium Thiosulfate)

Workup:
Phase Separation & Extraction

Drying of Organic Layer
(e.g., with Anhydrous MgSO4)

Solvent Removal
(Under Reduced Pressure)

Purification
(e.g., Recrystallization or Chromatography)

Final Product:
2,6-Dibromo-4-(trifluoromethoxy)aniline

Click to download full resolution via product page

Caption: General synthesis workflow for 2,6-Dibromo-4-(trifluoromethoxy)aniline.
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Experimental Workflow for Solubility Determination
The following diagram outlines the key steps in the experimental determination of solubility as

described in the protocol above.

Start: Add excess solute to a known
volume of solvent in a vial

Equilibrate at constant temperature
with agitation (24-48h)

Cease agitation and allow solid to settle
(Centrifuge if necessary)

Withdraw a precise volume of the
clear supernatant

Transfer aliquot to a pre-weighed
evaporating dish

Evaporate solvent completely

Weigh the dish with the dried solute

Calculate Solubility (g/L)
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Caption: Experimental workflow for gravimetric solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2,6-Dibromo-4-(trifluoromethoxy)aniline | 88149-49-9 [chemicalbook.com]

3. chembk.com [chembk.com]

4. 2,6-dibromo-4-(trifluoromethoxy) Aniline Application: Industrial at Best Price in Tianjin |
Jostrong (tianjin) Technology Co., Ltd [tradeindia.com]

5. chemimpex.com [chemimpex.com]

6. nbinno.com [nbinno.com]

7. 2,6-Dibromo-4-(trifluoromethoxy)aniline CAS#: 88149-49-9 [m.chemicalbook.com]

8. 2,6-Dibromo-4-trifluoromethoxyaniline | C7H4Br2F3NO | CID 2736797 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,6-
Dibromo-4-(trifluoromethoxy)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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